Cas no 146653-56-7 (2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone)

2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone structure
146653-56-7 structure
Product Name:2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone
CAS No:146653-56-7
MF:C16H10F3NO
MW:289.25191450119
CID:840822
Update Time:2026-04-29

2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-cyanophenyl)- 3'-trifluoromethylacetophenone
    • 4-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]benzonitrile
    • 4-{2-Oxo-2-[3-(trifluoromethyl)phenyl]ethyl}benzonitrile
    • benzonitrile, 4-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]-
    • LogP
    • 1-(4-cyano)benzyl-1-(3-trifluoromethyl)phenylketone
    • 5-(4-((1H-1,2,4-triazol-1-yl)methyl)phenyl)-1H-tetrazole
    • 4-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]- benzonitrile
    • 2-(4-CYANOPHENYL)-3'-TRIFLUOROMETHYLACETOPHENONE
    • 2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone
    • Inchi: InChI=1S/C16H10F3NO/c17-16(18,19)14-3-1-2-13(9-14)15(21)8-11-4-6-12(10-20)7-5-11/h1-7,9H,8H2
    • InChI Key: CMHGFDOROXXOOB-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)CC2=CC=C(C=C2)C#N

Computed Properties

  • Exact Mass: 289.07100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.306
  • Boiling Point: 384.395°C at 760 mmHg
  • Flash Point: 186.276°C
  • Refractive Index: 1.549
  • PSA: 40.86000
  • LogP: 4.00248

2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2-(4-Cyanophenyl)-3'-trifluoromethylacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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